6-(1,3-benzodioxol-5-yl)-2-{[3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound 6-(1,3-benzodioxol-5-yl)-2-{[3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}pyridazin-3(2H)-one is a complex organic molecule that may be of interest due to its potential biological activities. While the provided papers do not directly discuss this compound, they do provide insights into related chemical structures and reactions that can be used to infer some aspects of the compound .
Synthesis Analysis
The synthesis of related compounds, such as those described in the provided papers, often involves multi-step reactions that can include the formation of intermediates like Schiff's bases, followed by cyclization reactions to form heterocyclic structures . For the compound of interest, similar synthetic strategies could be employed, potentially involving the formation of an oxadiazole ring followed by the attachment of the pyridazinone moiety.
Molecular Structure Analysis
The molecular structure of the compound likely features several heterocyclic rings, including a benzodioxole, an oxadiazole, and a pyridazinone. These rings contribute to the compound's chemical properties and potential interactions with biological targets. The presence of an isopropoxyphenyl group suggests additional possibilities for intermolecular interactions, such as hydrogen bonding or hydrophobic interactions .
Chemical Reactions Analysis
Compounds with similar structures have been shown to undergo various chemical reactions, including thermolysis and photolysis, leading to the formation of new heterocyclic compounds . The specific reactions that 6-(1,3-benzodioxol-5-yl)-2-{[3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}pyridazin-3(2H)-one might undergo would depend on its precise chemical structure and the conditions applied.
Physical and Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its molecular structure. The presence of multiple aromatic systems and heteroatoms would likely result in significant UV absorption, which could be relevant for photolysis studies. The compound's solubility, melting point, and stability could be inferred from similar compounds, which often show moderate solubility in organic solvents and stability under standard conditions .
Scientific Research Applications
Synthesis and Characterization
- A study by Mahmoud et al. (2012) discusses the synthesis of various derivatives, including phthalazinone and oxadiazole compounds, which are structurally similar to the compound . These derivatives are synthesized through reactions involving different electrophilic reagents and have been characterized spectrally (Mahmoud, Wael S. I. Abou-Elmagd, Derbala, & Hekal, 2012).
- El‐Sayed et al. (2008) synthesized a series of oxadiazole derivatives, emphasizing their spectral and analytical characterization. This study can provide insights into similar compounds like the one (El‐Sayed, Hegab, Tolan, & Abdel-Rahman, 2008).
Pharmaceutical Potential
- Pandya et al. (2019) synthesized a library of compounds including oxadiazol derivatives, which were investigated for their antimicrobial and antifungal activities. This implies potential pharmaceutical applications for similar compounds (Pandya, Dave, Patel, & Desai, 2019).
Antioxidant Activity
- Tumosienė et al. (2019) synthesized derivatives with structures similar to the compound and evaluated their antioxidant activities. This suggests possible antioxidant applications for similar compounds (Tumosienė, Kantminienė, Jonuškienė, Peleckis, Belyakov, & Mickevičius, 2019).
Antimicrobial and Antiviral Activities
- Abou-Elmagd et al. (2015) explored the synthesis of heterocycles with pyridazine and oxadiazole rings, evaluating their antimicrobial activities. This indicates the potential of similar compounds for antimicrobial applications (Abou-Elmagd, El-ziaty, & Abdalha, 2015).
- Hashem et al. (2007) transformed furanone derivatives into various heterocycles, including pyridazinones and oxadiazoles, and assessed their antiviral activities. This suggests that compounds like the one could have antiviral properties (Hashem, Youssef, Kandeel, & Abou-Elmagd, 2007).
properties
IUPAC Name |
6-(1,3-benzodioxol-5-yl)-2-[[3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O5/c1-14(2)31-17-6-3-15(4-7-17)23-24-21(32-26-23)12-27-22(28)10-8-18(25-27)16-5-9-19-20(11-16)30-13-29-19/h3-11,14H,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOFJKLIGGBAICB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C2=NOC(=N2)CN3C(=O)C=CC(=N3)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(1,3-benzodioxol-5-yl)-2-{[3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}pyridazin-3(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.